Cas no 1131007-43-6 (6-(Difluoromethoxy)pyridin-2-amine)

6-(Difluoromethoxy)pyridin-2-amine is a fluorinated pyridine derivative characterized by the presence of a difluoromethoxy group at the 6-position and an amine group at the 2-position of the pyridine ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The difluoromethoxy moiety enhances metabolic stability and lipophilicity, which can influence bioavailability and binding affinity in bioactive molecules. Its amine functionality allows for further derivatization, making it a valuable building block for the synthesis of heterocyclic compounds. The structural features of this compound make it suitable for applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

6-(Difluoromethoxy)pyridin-2-amine structure

1131007-43-6 structure

Product Name:6-(Difluoromethoxy)pyridin-2-amine

CAS No:1131007-43-6

MF:C₆H₆F₂N₂O

MW:160.121448040009

MDL:MFCD13185863

CID:1031361

PubChem ID:71303866

Update Time:2025-10-20

6-(Difluoromethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 6-(Difluoromethoxy)pyridin-2-amine
- CS-0107235
- MFCD13185863
- DTXSID10745137
- EN300-6494093
- 2-Amino-6-(difluoromethoxy)pyridine
- 1131007-43-6
- AKOS016844954
- SCHEMBL15607558
- SB76200
- DB-229440
- J-518064
- 6-(Difluoromethoxy)pyridine-2-amine
- DS-7086
- MDL： MFCD13185863
- Inchi： 1S/C6H6F2N2O/c7-6(8)11-5-3-1-2-4(9)10-5/h1-3,6H,(H2,9,10)
- InChI Key： QMOFLAKXMLKVTC-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC=C(N)N=1)F

Computed Properties

Exact Mass: 160.04481914g/mol
Monoisotopic Mass: 160.04481914g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 48.1Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: NA
Boiling Point: 223.4±35.0 °C at 760 mmHg
Flash Point: 88.9±25.9 °C
Vapor Pressure: 0.1±0.4 mmHg at 25°C

6-(Difluoromethoxy)pyridin-2-amine Security Information

Signal Word：warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

6-(Difluoromethoxy)pyridin-2-amine Pricemore >>

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